Cas no 68427-26-9 (4-(naphthalen-2-yl)butan-2-one)

4-(naphthalen-2-yl)butan-2-one structure
68427-26-9 structure
Product Name:4-(naphthalen-2-yl)butan-2-one
CAS No:68427-26-9
MF:C14H14O
MW:198.260364055634
CID:523982
PubChem ID:349684
Update Time:2025-04-19

4-(naphthalen-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone,4-(2-naphthalenyl)-
    • 4-(naphthalen-2-yl)butan-2-one
    • 68427-26-9
    • AKOS013846816
    • CHEMBL3278714
    • SCHEMBL5236795
    • NSC-409523
    • NSC409523
    • DTXSID10325271
    • EN300-1831928
    • CS-0275950
    • Inchi: 1S/C14H14O/c1-11(15)6-7-12-8-9-13-4-2-3-5-14(13)10-12/h2-5,8-10H,6-7H2,1H3
    • InChI Key: ZGJUXLRCZXCYTO-UHFFFAOYSA-N
    • SMILES: O=C(C)CCC1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 198.10400
  • Monoisotopic Mass: 198.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.063
  • Boiling Point: 332.9°Cat760mmHg
  • Flash Point: 167.4°C
  • Refractive Index: 1.59
  • PSA: 17.07000
  • LogP: 3.36140

4-(naphthalen-2-yl)butan-2-one Pricemore >>

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4-(naphthalen-2-yl)butan-2-one Production Method

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